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Compound of Interest

Compound Name: Mirabegron impurity-1

Cat. No.: B570142 Get Quote

Application of UPLC for Rapid Analysis of
Mirabegron Impurities
Application Note

This application note describes a rapid and sensitive Ultra-Performance Liquid

Chromatography (UPLC) method for the separation and quantification of Mirabegron and its

potential impurities. Mirabegron, a potent β3-adrenoceptor agonist for the treatment of

overactive bladder, can degrade under various stress conditions, leading to the formation of

impurities that need to be monitored to ensure the safety and efficacy of the drug product.[1][2]

[3] This UPLC method is suitable for routine quality control and stability testing of Mirabegron in

pharmaceutical development and manufacturing.

The developed gradient UPLC method utilizes a sub-2 µm particle column to achieve rapid

separation with high resolution and sensitivity. Forced degradation studies have shown that

Mirabegron is susceptible to degradation under hydrolytic (acidic, basic, and neutral) and

oxidative conditions, while it remains stable under thermal and photolytic stress.[1][2][3] A total

of seven degradation products have been identified and characterized using UPLC coupled

with mass spectrometry.[1][2] This method allows for the effective separation and quantification

of these impurities from the parent drug.
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UPLC Method for Impurity Profiling
Chromatographic Conditions:

Parameter Details

Instrument Waters ACQUITY UPLC H-Class or equivalent

Column
Waters ACQUITY UPLC CSH C18, 100 mm x

2.1 mm, 1.7 µm

Mobile Phase A 10 mM Ammonium Acetate (pH 5.0) in water

Mobile Phase B Acetonitrile

Gradient Program Time (min)

0.0

6.0

8.0

10.0

Flow Rate 0.3 mL/min

Column Temperature 40°C

Detector PDA/UV Detector

Detection Wavelength 247 nm

Injection Volume 2 µL

Run Time 10 minutes

Forced Degradation Studies Protocol
a. Acid Hydrolysis: Reflux 1 mg/mL of Mirabegron in 1N HCl at 80°C for 1 hour.[3] Cool the

solution to room temperature and neutralize with an appropriate amount of 1N NaOH. Dilute

with the mobile phase to the desired concentration for UPLC analysis.
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b. Base Hydrolysis: Reflux 1 mg/mL of Mirabegron in 0.5N NaOH at 80°C for 2 hours.[3] Cool

the solution to room temperature and neutralize with an appropriate amount of 0.5N HCl. Dilute

with the mobile phase to the desired concentration for UPLC analysis.

c. Neutral Hydrolysis: Reflux 1 mg/mL of Mirabegron in water at 80°C for 48 hours.[3] Cool the

solution to room temperature and dilute with the mobile phase to the desired concentration for

UPLC analysis.

d. Oxidative Degradation: Treat 1 mg/mL of Mirabegron with 15% H₂O₂ at room temperature for

8 hours.[3] Dilute the solution with the mobile phase to the desired concentration for UPLC

analysis.

Data Presentation
Table 1: Summary of Mirabegron and its Degradation Products

Compound Retention Time (min) [M+H]⁺ (m/z)
Formation

Condition(s)

Mirabegron ~5.5 397 -

DP1 4.36 257
Acidic, Basic, Neutral

Hydrolysis, Oxidative

DP2 ~4.8 299 Basic Hydrolysis

DP3 ~6.2 373 Basic Hydrolysis

DP4 7.56 385 Basic Hydrolysis

DP5 4.03 257 Acidic Hydrolysis

DP6 3.47 413 Oxidative

DP7 ~3.8 431 Oxidative

Retention times are approximate and may vary slightly depending on the specific UPLC system

and conditions.

Table 2: Method Validation Parameters for Mirabegron
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Parameter Result

Linearity Range (µg/mL) 50 - 150

Correlation Coefficient (r²) 0.997

LOD (µg/mL) 3.57

LOQ (µg/mL) 11.89

Note: Detailed validation data for each impurity is not readily available in a single public source

and would typically be generated during method validation in a specific laboratory.

Mandatory Visualization
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Caption: Experimental workflow for the UPLC analysis of Mirabegron impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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